Cas no 1114853-39-2 (4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile)

• Product Name: 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile
• CAS No: 1114853-39-2
• MF: C₂₄H₁₇FN₂O₅S
• MW: 464.465588331223
• CID: 5342310
• Update Time: 2025-06-12

4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzonitrile
• 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile
• 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazin-4-yl]benzonitrile
• 4-(2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzonitrile
• 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-4-yl]benzonitrile

• Inchi： 1S/C24H17FN2O5S/c1-31-20-9-5-16(11-21(20)32-2)24(28)23-14-27(18-7-3-15(13-26)4-8-18)19-12-17(25)6-10-22(19)33(23,29)30/h3-12,14H,1-2H3
• InChI Key： LFOUTMVJCNGFFX-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(=C(C=2)OC)OC)=O)=CN(C2C=CC(C#N)=CC=2)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Exact Mass: 464.084
• Monoisotopic Mass: 464.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105

Additional information on 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile

Research Brief on 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile (CAS: 1114853-39-2)

The compound 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile (CAS: 1114853-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazine core and functionalized benzonitrile moiety, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies for inflammatory and oncological conditions. Recent studies have explored its mechanism of action, pharmacokinetics, and potential therapeutic applications, positioning it as a candidate for further preclinical and clinical development.

Recent research has focused on elucidating the molecular interactions of 1114853-39-2 with key biological targets. In vitro studies have revealed its high affinity for specific kinase domains, which are critical regulators of cellular signaling pathways involved in inflammation and cancer progression. The compound's ability to modulate these pathways has been validated through a series of biochemical assays, including enzyme inhibition studies and cellular viability tests. Notably, its selectivity profile suggests a reduced likelihood of off-target effects, a significant advantage in therapeutic development.

Pharmacokinetic evaluations of 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile have demonstrated favorable absorption and distribution properties in animal models. The compound exhibits good oral bioavailability and sustained plasma concentrations, supporting its potential as an orally administered therapeutic agent. Additionally, metabolic stability studies indicate that it undergoes minimal hepatic degradation, reducing the risk of drug-drug interactions and enhancing its suitability for long-term treatment regimens.

In vivo efficacy studies have further highlighted the therapeutic potential of 1114853-39-2. Preclinical models of inflammatory diseases and certain cancers have shown significant reductions in disease markers and tumor growth following treatment with this compound. These effects are attributed to its dual action as both an anti-inflammatory and anti-proliferative agent, making it a versatile candidate for combination therapies. Researchers have also noted its synergistic effects with existing chemotherapeutic agents, suggesting potential applications in adjunctive treatment protocols.

Despite these promising findings, challenges remain in the development of 4-[2-(3,4-dimethoxybenzoyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile. Issues such as optimal dosing regimens, potential toxicity at higher concentrations, and the need for scalable synthesis methods are areas of ongoing investigation. Future research directions include the optimization of its chemical structure to enhance potency and reduce side effects, as well as the exploration of its efficacy in additional disease models.

In conclusion, 1114853-39-2 represents a compelling example of the intersection between chemical innovation and therapeutic potential. Its unique structural features and demonstrated biological activities underscore its value as a research tool and a potential therapeutic agent. Continued investigation into its mechanisms and applications will be critical to fully realizing its promise in the treatment of complex diseases.